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Compound of Interest

Compound Name: 4-Amino-1-butanol

Cat. No.: B041920 Get Quote

An In-depth Technical Guide on the Biological Significance of 4-Amino-1-butanol

Introduction
4-Amino-1-butanol, also known as 4-hydroxybutylamine, is a bifunctional organic compound

containing both an amino group and a primary alcohol group.[1][2][3] This colorless to light

yellow liquid is a versatile chemical intermediate with significant roles in biochemistry,

pharmaceutical development, and biotechnology.[2][4] Its structural similarity to the principal

inhibitory neurotransmitter in the central nervous system, γ-aminobutyric acid (GABA), makes it

a molecule of considerable interest to researchers in neuroscience and drug development.[1][5]

This guide provides a comprehensive overview of the biological significance of 4-Amino-1-
butanol, its metabolic pathways, experimental protocols, and applications.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Amino-1-butanol is presented

below. This data is crucial for its application in experimental and industrial settings.
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Property Value Reference

Molecular Formula C4H11NO [1][3]

Molar Mass 89.14 g·mol−1 [1][3]

CAS Number 13325-10-5 [1]

Appearance Colorless to pale yellow liquid [2][3]

Density 0.967 g/mL at 25 °C [6][7]

Melting Point 16-18 °C [6][7]

Boiling Point 206 °C [6][7]

Flash Point 107 °C [8]

Solubility Miscible in water [8]

Refractive Index n20/D ~1.462 [6][7]

Core Biological Significance: A Precursor to GABA
The primary biological significance of 4-Amino-1-butanol lies in its role as a precursor to γ-

aminobutyric acid (GABA).[1] GABA is the main inhibitory neurotransmitter in the mammalian

central nervous system, playing a critical role in reducing neuronal excitability.[9] The metabolic

conversion of 4-Amino-1-butanol to GABA is analogous to the pathway that converts 1,4-

butanediol (1,4-BD) to γ-hydroxybutyric acid (GHB).[1]

The conversion process involves a two-step enzymatic reaction:

Oxidation to Aldehyde: 4-Amino-1-butanol is first oxidized to its corresponding aldehyde, γ-

aminobutyraldehyde (GABAL). This reaction can be catalyzed by enzymes such as aldehyde

reductase (ALR).[1]

Oxidation to Carboxylic Acid: GABAL is subsequently oxidized to GABA by the action of

aldehyde dehydrogenase (ALDH).[1]

This metabolic pathway highlights 4-Amino-1-butanol as a key intermediate that can influence

the endogenous levels of GABA.
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Metabolic Conversion to GABA
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Fig. 1: Metabolic pathway of 4-Amino-1-butanol to GABA.

Pharmacological and Therapeutic Relevance
The structural and metabolic relationship between 4-Amino-1-butanol and GABA underpins its

importance in pharmacology and drug development.

GABA Analogue: As a GABA analogue, it is investigated for its potential to modulate the

GABAergic system.[1][5] Compounds that influence this system are crucial in treating

neurological and psychological disorders such as epilepsy, anxiety, and sleep disorders.

Pharmaceutical Intermediate: 4-Amino-1-butanol serves as a versatile building block in the

synthesis of a wide range of pharmaceuticals, particularly those targeting neurological

disorders.[3][4] Its bifunctional nature, possessing both amine and alcohol groups, allows for

diverse chemical modifications to produce more complex and targeted drug molecules.[2][4]

It is also a key intermediate in the synthesis of antiviral drugs like Famciclovir and

Penciclovir.

Gene Delivery: It is used as a linker in the synthesis of highly branched poly(β-amino esters)

(HPAEs), which are polymers investigated for gene delivery applications.[6]

Biotechnological Production
There is growing interest in producing 4-Amino-1-butanol from renewable resources using

metabolically engineered microorganisms.[10][11] This approach offers a sustainable

alternative to chemical synthesis. A notable example is the fermentative production of 4-
Amino-1-butanol from glucose using engineered Corynebacterium glutamicum.[10][12]

The engineered pathway involves:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b041920?utm_src=pdf-body-img
https://www.benchchem.com/product/b041920?utm_src=pdf-body
https://www.benchchem.com/product/b041920?utm_src=pdf-body
https://en.wikipedia.org/wiki/4-Amino-1-butanol
https://en.wikipedia.org/wiki/GABA_analogue
https://www.benchchem.com/product/b041920?utm_src=pdf-body
https://www.chemimpex.com/products/14276
https://www.nbinno.com/article/pharmaceutical-intermediates/4-amino-1-butanol-chemical-synthesis-applications-sh
https://wap.guidechem.com/question/what-is-4-amino-1-butanol-and--id127525.html
https://www.nbinno.com/article/pharmaceutical-intermediates/4-amino-1-butanol-chemical-synthesis-applications-sh
https://www.sigmaaldrich.com/JP/ja/product/aldrich/178330
https://www.benchchem.com/product/b041920?utm_src=pdf-body
https://pure.kaist.ac.kr/en/publications/microbial-production-of-4-amino-1-butanol-a-four-carbon-amino-alc/
https://pubmed.ncbi.nlm.nih.gov/32436991/
https://www.benchchem.com/product/b041920?utm_src=pdf-body
https://www.benchchem.com/product/b041920?utm_src=pdf-body
https://pure.kaist.ac.kr/en/publications/microbial-production-of-4-amino-1-butanol-a-four-carbon-amino-alc/
https://www.chemicalbook.com/synthesis/4-amino-1-butanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conversion of the cellular metabolite putrescine to 4-aminobutanal. This step utilizes a

putrescine aminotransferase, such as the one encoded by the ygjG gene from E. coli.[11][12]

Reduction of 4-aminobutanal to 4-Amino-1-butanol. This is achieved using an aldehyde

dehydrogenase, like the one encoded by the yqhD gene from E. coli.[11][12]

Metabolic engineering strategies, including optimizing gene expression and eliminating

competing metabolic pathways, have significantly improved production yields, with fed-batch

cultures achieving up to 24.7 g/L of 4-Amino-1-butanol.[10][11]

Fermentative Production of 4-Amino-1-butanol
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Fig. 2: Workflow for microbial production of 4-Amino-1-butanol.
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Other Industrial and Research Applications
Beyond its direct biological and pharmacological roles, 4-Amino-1-butanol is utilized in various

other sectors:

Agrochemicals: It serves as an intermediate in the synthesis of plant growth regulators,

herbicides, and insecticides.[13]

Cosmetics: The compound is incorporated into skincare products for its moisturizing

properties.[3]

Polymer Chemistry: It acts as a functional monomer in the production of specialty polymers.

[3]

Environmental Technology: It is being explored for applications in CO2 capture due to its

solubility characteristics.[4]

Experimental Protocols
Chemical Synthesis from N-(8-hydroxybutyl)phthalimide
This protocol describes a common method for the chemical synthesis of 4-Amino-1-butanol.
[12]

Materials: N-(8-hydroxybutyl)phthalimide, solid sodium hydroxide (NaOH), water, 6 M

hydrochloric acid (HCl), chloroform, saturated sodium chloride solution, anhydrous sodium

sulfate.

Procedure:

Place 43.84 g of N-(8-hydroxybutyl)phthalimide in a 250 ml three-necked flask.

Add 200 ml of water and 16 g of solid NaOH.

Heat the mixture to reflux at 100 °C and stir for 10 hours.

After the reaction is complete, cool the resulting solution to room temperature.

Adjust the pH of the solution to 10 using 6 M HCl.
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Extract the aqueous solution twice with 100 ml portions of chloroform.

Wash the combined organic phases with 50 ml of saturated sodium chloride solution.

Dry the organic phase over anhydrous sodium sulfate.

Remove the chloroform via rotary evaporation.

Purify the resulting crude product by distillation at 94±2 °C under a vacuum of 0.6 to 0.7

kPa to obtain pure 4-aminobutanol.[12]

Fermentative Production using Engineered C.
glutamicum
This protocol outlines the general steps for the microbial production of 4-Amino-1-butanol.[11]

[12]

Strain: Metabolically engineered Corynebacterium glutamicum harboring a pathway for

converting putrescine to 4-Amino-1-butanol (e.g., expressing ygjG and yqhD from E. coli).

Culture Medium: A suitable fermentation medium containing glucose as a carbon source,

along with nitrogen sources, minerals, and vitamins.

Procedure:

Prepare a seed culture by inoculating the engineered C. glutamicum strain in a small

volume of culture medium and incubating until it reaches the exponential growth phase.

Inoculate a bioreactor containing the main fermentation medium with the seed culture.

Perform fed-batch fermentation by controlling parameters such as temperature, pH, and

dissolved oxygen, and by feeding a concentrated glucose solution to maintain cell growth

and product formation.

Monitor the production of 4-Amino-1-butanol periodically using methods like HPLC.

After the fermentation run (typically 48-72 hours), harvest the culture broth.
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Separate the cells from the supernatant by centrifugation or filtration.

Purify 4-Amino-1-butanol from the supernatant using techniques such as ion-exchange

chromatography and distillation.

Toxicology and Safety
4-Amino-1-butanol is classified as a hazardous substance that requires careful handling.

Hazards: It is corrosive and can cause severe skin burns and serious eye damage.[8][14][15]

Inhalation may cause irritation to the respiratory system, and overexposure can lead to

serious illness.[8]

Safety Precautions: When handling, it is essential to wear appropriate personal protective

equipment (PPE), including gloves, protective clothing, and eye/face protection.[8][16] Work

should be conducted in a well-ventilated area or under a chemical fume hood.[16]

Storage: Store in a sealed container in a dry, cool, and well-ventilated place, away from

acidic substances.[2][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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